Cas no 351003-34-4 (4-(Difluoromethoxy)benzene-1-sulfonyl chloride)

4-(Difluoromethoxy)benzene-1-sulfonyl chloride structure
351003-34-4 structure
Product Name:4-(Difluoromethoxy)benzene-1-sulfonyl chloride
CAS No:351003-34-4
MF:C7H5ClF2O3S
MW:242.627607107162
MDL:MFCD03094156
CID:67785
PubChem ID:2778223
Update Time:2025-04-18

4-(Difluoromethoxy)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4-(Difluoromethoxy)benzene-1-sulfonyl chloride
    • 4-(Difluoromethoxy)Benzenesulfonyl Chloride
    • 4-(Difluoromethoxy)benzenesulphonyl chloride
    • 4-difluoromethoxybenzenesulfonyl chloride
    • 4-Difluoromethoxybenzenesulfonylchloride
    • J-019916
    • 4-difluoromethoxy-benzenesulfonyl chloride
    • CS-0072600
    • 4-difluoromethoxybenzene sulfonyl chloride
    • AM62488
    • F0001-2591
    • 4-(Difluoromethoxy)benzenesulfonylchloride
    • 4-(Difluoromethoxy)benzene-1-sulfonylchloride
    • AS-54870
    • 4-difluoromethoxy benzene sulfonylchloride
    • 4-(Difluoromethoxy) Benzenesulfonyl Chloride
    • EN300-270737
    • J-513717
    • 4-[(difluoromethyl)oxy]benzenesulfonyl chloride
    • AKOS005136297
    • MFCD03094156
    • DTXSID00380819
    • FT-0658668
    • SCHEMBL856562
    • C7H5ClF2O3S
    • A822553
    • 4-(Difluoromethoxy)-benzene-sulfonyl chloride
    • W10639
    • 4-(Difluoromethoxy)benzenesulfonyl chloride, 97%
    • 351003-34-4
    • 4-(Difluoro-methoxy)-benzenesulfonyl chloride
    • Benzenesulfonyl chloride, 4-(difluoromethoxy)-
    • 4-(Difluoromethoxy)phenylsulfonyl chloride
    • DB-037957
    • DTXCID80331844
    • 625-521-6
    • MDL： MFCD03094156
    • Inchi： 1S/C7H5ClF2O3S/c8-14(11,12)6-3-1-5(2-4-6)13-7(9)10/h1-4,7H
    • InChI Key： ANZLDHZFNLCQAS-UHFFFAOYSA-N
    • SMILES： ClS(C1C=CC(=CC=1)OC(F)F)(=O)=O

Computed Properties

  • Exact Mass: 241.96200
  • Monoisotopic Mass: 241.962
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 51.8A^2

Experimental Properties

  • Density: 1.523 g/mL at 25 °C(lit.)
  • Boiling Point: 265-266 °C(lit.)
  • Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
  • Refractive Index: n20/D 1.5150(lit.)
  • PSA: 51.75000
  • LogP: 3.29630

4-(Difluoromethoxy)benzene-1-sulfonyl chloride Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280-P305+P351+P338-P310
  • Hazardous Material transportation number：UN 3265 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26-S36/37/39-S45
  • Hazardous Material Identification： C Xi
  • HazardClass：8
  • PackingGroup：Ⅱ
  • Storage Condition：Inert atmosphere,Room Temperature
  • Risk Phrases：R34

4-(Difluoromethoxy)benzene-1-sulfonyl chloride Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-(Difluoromethoxy)benzene-1-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBES0065-1 G
4-(difluoromethoxy)benzene-1-sulfonyl chloride
 351003-34-4 95%
1g
 ¥ 330.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBES0065-5 G
4-(difluoromethoxy)benzene-1-sulfonyl chloride
 351003-34-4 95%
5g
 ¥ 996.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBES0065-10 G
4-(difluoromethoxy)benzene-1-sulfonyl chloride
 351003-34-4 95%
10g
 ¥ 1,663.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBES0065-25 G
4-(difluoromethoxy)benzene-1-sulfonyl chloride
 351003-34-4 95%
25g
 ¥ 3,247.00 2021-05-07
Fluorochem
032500-1g
4-(Difluoromethoxy)benzenesulfonyl chloride
 351003-34-4 95%
1g
 ￡30.00 2022-03-01
Fluorochem
032500-5g
4-(Difluoromethoxy)benzenesulfonyl chloride
 351003-34-4 95%
5g
 ￡119.00 2022-03-01
Fluorochem
032500-25g
4-(Difluoromethoxy)benzenesulfonyl chloride
 351003-34-4 95%
25g
 ￡357.00 2022-03-01
Chemenu
CM302952-100g
4-(Difluoromethoxy)benzene-1-sulfonyl chloride
 351003-34-4 95%
100g
 $674 2021-06-16
Ambeed
A231347-250mg
4-(Difluoromethoxy)benzene-1-sulfonyl chloride
 351003-34-4 98%
250mg
 $7.0 2025-02-21
Ambeed
A231347-1g
4-(Difluoromethoxy)benzene-1-sulfonyl chloride
 351003-34-4 98%
1g
 $26.0 2025-02-21

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